2-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfanyl]-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]acetohydrazide

Specification

• CAS No.: 338418-78-3
• Molecular Formula: C11H12N8OS2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: N-[(Z)-[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C11H12N8OS2/c1-7-8(2-12)11(18-22-7)21-4-10(20)17-16-9(13)3-19-6-14-5-15-19/h5-6H,3-4H2,1H3,(H2,13,16)(H,17,20)
• Standard InChI Key: UNNLZFKDFWYAED-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(=NS1)SCC(=O)N/N=C(/CN2C=NC=N2)\N)C#N
• SMILES: CC1=C(C(=NS1)SCC(=O)NN=C(CN2C=NC=N2)N)C#N
• Canonical SMILES: CC1=C(C(=NS1)SCC(=O)NN=C(CN2C=NC=N2)N)C#N

Introduction

The compound 2-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfanyl]-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]acetohydrazide is a complex organic molecule featuring a dual heterocyclic structure, incorporating both thiazole and triazole rings. This compound is classified as a hydrazide, known for its diverse biological activities and potential therapeutic applications. The presence of the cyano group and thiazole ring suggests possible herbicidal or pesticidal properties, as these functional groups are often found in compounds targeting specific enzymes in plants or insects.

Chemical Formula and Molecular Weight

• Molecular Formula: C11H12N8OS2

• Molecular Weight: Approximately 336.4 g/mol.

Structural Features

• The compound contains a thiazole ring with a cyano group at the 4-position and a methyl group at the 5-position.

• It also includes a triazole moiety linked via an ethanimidoyl group.

• The presence of these heterocyclic rings is crucial for its biological activity.

Synthesis

The synthesis of such compounds typically involves multiple steps, starting from commercially available precursors. The process requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity.

Biological Activities

The biological activity of 2-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfanyl]-N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]acetohydrazide is significant due to its unique structural features. It exhibits potential:

• Antimicrobial Properties: Effective against a range of microorganisms.

• Antifungal Properties: Active against various fungal strains.

• Anticancer Properties: Shows promise in targeting cancer cells, attributed to the thiazole and triazole rings.

Potential Applications

Given its diverse biological activities, this compound has potential applications in:

• Pharmaceuticals: As a therapeutic agent for treating infections and cancer.

• Agriculture: As a herbicide or pesticide due to its structural similarity to known agrochemicals.

Research Findings

Property	Description
Molecular Formula	C11H12N8OS2
Molecular Weight	Approximately 336.4 g/mol
Biological Activities	Antimicrobial, antifungal, anticancer
Potential Applications	Pharmaceuticals, agriculture